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Compound of Interest

Compound Name: 4-Formylcinnamic acid

CAS No.: 23359-08-2

Cat. No.: B1233681

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 4-Formylcinnamic Acid: Melting Point and Stability

This guide provides a comprehensive technical overview of the critical physicochemical properties of 4-Formylcinnamic acid, focusing on its melting

scientists, and drug development professionals, this document synthesizes fundamental principles with field-proven experimental methodologies to en

Introduction to 4-Formylcinnamic Acid
4-Formylcinnamic acid ((2E)-3-(4-formylphenyl)prop-2-enoic acid) is a derivative of cinnamic acid, a compound central to the biosynthesis of numer

both a carboxylic acid and an aldehyde group, makes it a valuable building block in organic synthesis and a person of interest in medicinal chemistry 

and chemical properties is paramount for its effective application, ensuring reproducibility in experimental design and stability in formulated products.

Part 1: Melting Point Characterization
The melting point is a fundamental thermodynamic property that provides a reliable indicator of a compound's purity. For a pure crystalline solid, the m

substance transitions from a solid to a liquid state.[3] The presence of even small amounts of miscible impurities typically results in a depression of th

Reported Melting Point Data
The melting point of 4-Formylcinnamic acid has been consistently reported within a specific range, as summarized below.

Property Value Source(s)

Melting Point 250°C to 255°C [5]

Appearance Light yellow to beige crystalline powder [5]

Experimental Protocol: Capillary Melting Point Determination
The determination of a melting point range is a routine and essential procedure in synthetic and analytical chemistry. The following protocol outlines th

apparatus (e.g., a Mel-Temp).[4]

Causality Behind Experimental Choices:

Fine Powder: Grinding the sample into a fine powder ensures uniform heat distribution throughout the sample.[4]

Tight Packing: Tightly packing the capillary tube prevents air pockets and ensures efficient heat transfer from the block to the crystals.[4]

Slow Heating Rate: A slow heating rate (1-2°C per minute) near the expected melting point is critical.[4] Rapid heating does not allow the system to

high melting point reading as the thermometer's temperature reading will lag behind the actual temperature of the sample.

Step-by-Step Methodology:
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Sample Preparation:

Place a small amount of dry 4-Formylcinnamic acid on a clean, dry watch glass.

Thoroughly crush the crystalline powder into a fine, uniform powder using a spatula.[6]

Capillary Tube Loading:

Take a capillary tube, sealed at one end.

Press the open end of the capillary tube into the powdered sample until a small amount of material enters the tube.

Invert the tube and gently tap it on a hard surface to pack the powder tightly into the sealed end.

Repeat until the packed sample is approximately 1-2 mm high.[6][7]

Apparatus Setup:

Insert the packed capillary tube into one of the sample slots of the melting point apparatus.

Ensure the thermometer or temperature probe is correctly positioned.[3]

Melting Point Determination:

Rapid Initial Run (Optional but Recommended): Set a high heating rate to quickly determine an approximate melting point. This saves time in sub

Accurate Measurement: Allow the apparatus to cool well below the approximate melting point. Prepare a fresh sample in a new capillary tube.

Set the heating rate so that the temperature rises at approximately 1-2°C per minute once it is within 20°C of the expected melting point.[4]

Record T1: Note the temperature at which the first drop of liquid appears.

Record T2: Note the temperature at which the last solid crystal melts completely.[6]

The melting point is reported as the range from T1 to T2.

Diagram of Melting Point Determination Workflow
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Caption: Workflow for accurate melting point determination.

Part 2: Chemical Stability Profile
The stability of a compound under various environmental conditions is a critical parameter, influencing its shelf-life, storage requirements, and degrad

concerns include thermal stress, hydrolysis, and photodegradation.

General and Thermal Stability
4-Formylcinnamic acid is reported to be stable under normal storage conditions.[8][9] However, like many organic molecules, it is susceptible to deg

acid functional groups on the cinnamic acid backbone influence its overall stability.[10] Thermogravimetric Analysis (TGA) is the standard method for 

function of temperature. While specific TGA data for 4-Formylcinnamic acid is not readily available in the search results, studies on related cinnamic

temperatures approaching or exceeding 200°C.[11][12]

Key Considerations:
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Storage: The compound should be stored in a dry, cool, and well-ventilated place in a tightly closed container.[8][9]

Incompatibilities: Avoid contact with strong oxidizing agents.[8]

Photostability
Cinnamic acid and its derivatives are known to be susceptible to photodegradation.[13] The primary mechanism of photodegradation upon exposure t

[14] While the trans isomer is typically the more stable and common form, UV exposure can convert it to the cis isomer, altering its physicochemical a

Key Considerations:

Light Protection: To minimize photodegradation, solid 4-Formylcinnamic acid and its solutions should be stored in a dark place, using amber glass

Experimental Work: When working with solutions, it is advisable to work under amber or UV-filtered light to prevent degradation during experiments

Hydrolytic Stability
The stability of 4-Formylcinnamic acid in aqueous solutions can be influenced by pH. While specific data is limited, related ester derivatives of cinna

acidic or basic conditions.[15] For 4-Formylcinnamic acid itself, the primary concern in aqueous media would be potential reactions involving the ald

Part 3: Experimental Protocols for Stability Assessment
To rigorously characterize the stability of a compound like 4-Formylcinnamic acid, standardized analytical techniques are employed.

Protocol 1: Thermal Stability Assessment via Thermogravimetric Analysis (TGA)
TGA measures changes in the mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the thermal s

Step-by-Step Methodology:

Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's specifications.

Sample Preparation: Place a small, accurately weighed amount of 4-Formylcinnamic acid (typically 5-10 mg) into a TGA pan (e.g., platinum or alu

Analysis Parameters:

Purge Gas: Set an inert purge gas, typically nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.[18]

Temperature Program:

Equilibrate the sample at a starting temperature (e.g., 30°C).

Ramp the temperature at a constant heating rate (e.g., 10°C/min or 20°C/min) to a final temperature well above the expected decomposition (e

Data Acquisition: Record the sample mass as a function of temperature.

Data Analysis: Plot the percentage of initial mass versus temperature. The onset temperature of decomposition is determined from this curve, indic

Protocol 2: Photostability Assessment (ICH Q1B Guideline)
The International Council for Harmonisation (ICH) guideline Q1B provides a standardized approach for photostability testing.[20][21] This protocol out

exposure.

Step-by-Step Methodology:

Sample Preparation:

Solid State: Spread a thin layer of solid 4-Formylcinnamic acid in a suitable container (e.g., quartz or borosilicate glass dish).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC176590050&productDescription=4-FORMYLCINNAMIC+ACID+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/Web-MX-Site/en_US/-/MXN/ShowDocument-File?ProductSKU=MDA_CHEM-800236&DocumentType=MSD&DocumentId=800236_SDS_SG_EN.PDF&DocumentUID=353514766&Language=EN&Country=SG&Origin=PDP
https://www.fishersci.com/store/msds?partNumber=AC176590050&productDescription=4-FORMYLCINNAMIC+ACID+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://pdf.benchchem.com/10753/Preventing_photodegradation_of_cinnamic_acid_during_experiments.pdf
https://www.researchgate.net/publication/266418499_Improvement_of_Photostability_in_Formulation_A_Review
https://www.benchchem.com/product/b1233681/docs?utm_src=pdf-body#4-formylcinnamic-acid-melting-point-and-stability
https://www.benchchem.com/product/b1233681/docs?utm_src=pdf-body#4-formylcinnamic-acid-melting-point-and-stability
https://pdf.benchchem.com/105/4_Acetoxycinnamic_acid_degradation_and_stability_in_solution.pdf
https://www.benchchem.com/product/b1233681/docs?utm_src=pdf-body#4-formylcinnamic-acid-melting-point-and-stability
https://www.benchchem.com/product/b1233681/docs?utm_src=pdf-body#4-formylcinnamic-acid-melting-point-and-stability
https://www.benchchem.com/product/b1233681/docs?utm_src=pdf-body#4-formylcinnamic-acid-melting-point-and-stability
https://docta.ucm.es/rest/api/core/bitstreams/e2963e8f-b3d6-4e04-92ae-8234fca0b90f/content
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-1-b-photostability-testing-new-active-substances-and-medicinal-products-step-5_en.pdf
https://database.ich.org/sites/default/files/Q1B%20Guideline.pdf
https://www.benchchem.com/product/b1233681/docs?utm_src=pdf-body#4-formylcinnamic-acid-melting-point-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution State: Prepare a solution of the compound in a suitable solvent (e.g., methanol or acetonitrile/water) and place it in a chemically inert, tr

Dark Control: Prepare an identical set of samples (solid and solution) and wrap them securely in aluminum foil to serve as dark controls.[21]

Light Exposure:

Place the exposed samples and the dark controls in a photostability chamber.

Expose the samples to a light source that provides a combination of visible and UV light.

The total exposure should be no less than 1.2 million lux hours of visible light and 200 watt hours per square meter of near-UV energy.[20][21]

Post-Exposure Analysis:

After exposure, visually inspect all samples for any changes in appearance (e.g., color change).

Analyze the exposed samples and the dark controls using a validated stability-indicating analytical method, such as High-Performance Liquid Ch

Data Interpretation: Compare the analytical results (e.g., purity, degradation products) of the exposed samples to the dark controls. A significant cha

Diagram of General Stability Testing Workflow
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Caption: General workflow for thermal and photostability testing.

Conclusion
This guide has detailed the critical physicochemical parameters of 4-Formylcinnamic acid, focusing on its melting point and stability. The compound

crystalline solid. While stable under standard storage conditions, its cinnamic acid backbone renders it susceptible to photodegradation, necessitating

a robust framework for the precise determination of these properties, ensuring data integrity and reproducibility for researchers and developers in the 
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

1. 4-Formylcinnamic acid | C10H8O3 | CID 98077 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Cinnamic acid - Wikipedia [en.wikipedia.org]

3. pennwest.edu [pennwest.edu]

4. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

5. 4-Formylcinnamic acid, 98%, predominantly trans 5 g | Request for Quote [thermofisher.com]

6. byjus.com [byjus.com]

7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

8. fishersci.com [fishersci.com]

9. merckmillipore.com [merckmillipore.com]

10. What are the stability characteristics of cinnamic derivatives? - Blog [sinoshiny.com]

11. mdpi.com [mdpi.com]

12. researchgate.net [researchgate.net]

13. pdf.benchchem.com [pdf.benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1233681/docs?utm_src=pdf-body#4-formylcinnamic-acid-melting-point-and-stability
https://www.benchchem.com/product/b1233681/docs?utm_src=pdf-body#4-formylcinnamic-acid-melting-point-and-stability
https://www.benchchem.com/product/b1233681?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/98077
https://en.wikipedia.org/wiki/Cinnamic_acid
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.thermofisher.com/order/catalog/product/176590050
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.fishersci.com/store/msds?partNumber=AC176590050&productDescription=4-FORMYLCINNAMIC+ACID+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.merckmillipore.com/Web-MX-Site/en_US/-/MXN/ShowDocument-File?ProductSKU=MDA_CHEM-800236&DocumentType=MSD&DocumentId=800236_SDS_SG_EN.PDF&DocumentUID=353514766&Language=EN&Country=SG&Origin=PDP
https://www.sinoshiny.com/blog/what-are-the-stability-characteristics-of-cinnamic-derivatives-1582806.html
https://www.mdpi.com/2073-4360/15/21/4265
https://www.researchgate.net/figure/Thermal-stability-analysis-A-TGA-thermograms-top-and-derivative-thermogravimetric_fig3_332277549
https://pdf.benchchem.com/10753/Preventing_photodegradation_of_cinnamic_acid_during_experiments.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233681?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. researchgate.net [researchgate.net]

15. pdf.benchchem.com [pdf.benchchem.com]

16. tainstruments.com [tainstruments.com]

17. impactfactor.org [impactfactor.org]

18. docta.ucm.es [docta.ucm.es]

19. eng.uc.edu [eng.uc.edu]

20. ema.europa.eu [ema.europa.eu]

21. database.ich.org [database.ich.org]

To cite this document: BenchChem. [4-Formylcinnamic acid melting point and stability]. BenchChem, [2026]. [Online PDF]. Available at: [https://www
acid-melting-point-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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